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Introduction

Dehydrocannabifuran (DCBF) is a naturally occurring cannabinoid found as a minor
constituent in Cannabis sativa L. and its smoke condensate.[1][2] Structurally similar to other
phytocannabinoids, DCBF is of growing interest to the scientific community for its potential, yet
largely unexplored, pharmacological activities. This technical guide provides a comprehensive
overview of the current knowledge on the chemical structure, properties, synthesis, and
isolation of DCBF, while also highlighting the existing gaps in the understanding of its biological
effects.

Chemical Structure and Properties

Dehydrocannabifuran is a dibenzofuran derivative with the chemical formula C21H2402.[3][4]
Its structure is characterized by a pentyl side chain and an isopropenyl group attached to the
dibenzofuran core. The full IUPAC name for DCBF is 6-methyl-9-(1-methylethenyl)-3-pentyl-1-
dibenzofuranol.[2]

Physicochemical Properties

A summary of the key physicochemical properties of DCBF is presented in the table below.
This data is crucial for its handling, formulation, and analytical characterization.
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Property Value Reference(s)
Molecular Formula C21H2402

Molecular Weight 308.4 g/mol

CAS Number 56154-59-7

Appearance Pale yellow oil

Soluble in acetonitrile and

Solubility chloroform.
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 2
Rotatable Bonds 5

Topological Polar Surface Area  33.4 A2

Synthesis and Isolation
Biogenetic-Type Synthesis from Cannabidiol (CBD)

Dehydrocannabifuran can be synthesized from the readily available phytocannabinoid,
cannabidiol (CBD). A biogenetic-type synthesis was reported by Jorapur et al. (1984),
achieving an overall yield of 29% from CBD. The general workflow for this synthesis is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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